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Compound of Interest

Compound Name: Atto 425-NHS ester

Cat. No.: B1255784 Get Quote

This guide provides an in-depth exploration of the Atto 425 fluorophore, a powerful tool for

researchers, scientists, and drug development professionals. We will delve into its core

photophysical properties, highlight its distinct advantages in various applications, and provide

detailed, field-proven protocols for its effective use. This document is designed to move beyond

a simple datasheet, offering insights into the causality behind experimental choices to empower

you to achieve optimal results in your fluorescence-based assays.

Fundamental Properties of Atto 425: The Basis of its
Performance
Atto 425 is a fluorescent label belonging to the coumarin class of dyes.[1][2] Its unique

molecular structure, characterized by a rigid chromophore, is the foundation of its exceptional

performance, leading to consistent optical properties that are largely independent of solvent

and temperature.[3] This inherent stability is a significant advantage over more flexible dyes

like cyanines.[3]

Spectral Characteristics
Atto 425 fluoresces in the blue region of the visible spectrum, with an excitation maximum

around 436-439 nm and an emission maximum at approximately 484-485 nm.[1][4][5] This

positions it well for use with common excitation sources such as a 405 nm laser line or a

mercury arc lamp.[1][6]
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A key and highly advantageous feature of Atto 425 is its large Stokes shift, which is the

difference between the excitation and emission maxima.[1][2][3] This significant separation

minimizes self-quenching and the inner-filter effect, leading to an improved signal-to-noise

ratio, a crucial factor in sensitive detection assays.[3]

Photophysical Parameters
The brightness of a fluorophore is a product of its molar extinction coefficient (a measure of

light absorption) and its fluorescence quantum yield (the efficiency of converting absorbed

photons into emitted photons).[3] Atto 425 excels in both these areas, making it a remarkably

bright and sensitive label.

Property Value Source(s)

Excitation Maximum (λex) 436 - 439 nm [1][4][7]

Emission Maximum (λem) 484 - 485 nm [1][4][7]

Molar Extinction Coefficient

(εmax)
45,000 M⁻¹cm⁻¹ [1][7][8]

Fluorescence Quantum Yield

(ηfl)
90% [1][2][8]

Fluorescence Lifetime (τfl) 3.6 ns [1][2][8]

Molecular Weight (Carboxy) ~401 g/mol [2]

Table 1: Key photophysical properties of Atto 425.

The high quantum yield of 90% signifies that for every 100 photons absorbed, 90 are emitted

as fluorescence, contributing to its intense signal.[1][2] Furthermore, its high photostability

ensures that it can withstand prolonged irradiation without significant degradation, a critical

feature for imaging applications that require long exposure times.[1][2][3]

Key Advantages in Application
The unique combination of properties offered by Atto 425 translates into tangible benefits

across a range of fluorescence-based techniques.
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High Signal-to-Noise Ratio: The large Stokes shift and high quantum yield contribute to a

bright signal with minimal background interference.[3]

Enhanced Photostability: Atto 425's resistance to photobleaching allows for longer imaging

times and more robust data collection.[2][3][9]

Moderate Hydrophilicity: This property makes it suitable for labeling biomolecules in aqueous

solutions.[1][2][3]

Versatility: Atto 425 is available with a variety of reactive groups, enabling the labeling of

proteins, nucleic acids, and other biomolecules.[2][9]

These advantages make Atto 425 a superior choice for a variety of applications, including:

Immunofluorescence Microscopy: Its brightness and photostability are ideal for visualizing

the localization of proteins and other antigens in fixed cells and tissues.[10]

Flow Cytometry: The strong fluorescence signal allows for clear discrimination of cell

populations.[1][11]

High-Resolution Microscopy: Atto 425 is well-suited for advanced imaging techniques like

PALM, dSTORM, and STED microscopy.[11][12]

Fluorescence In Situ Hybridization (FISH): Its properties are beneficial for the sensitive

detection of specific DNA or RNA sequences.[11][12]

Single-Molecule Detection: The high quantum yield and photostability are critical for

observing individual molecules.[2][12]

Practical Guide to Labeling with Atto 425
The most common methods for labeling biomolecules with Atto 425 involve the use of its N-

hydroxysuccinimidyl (NHS) ester or maleimide derivatives. The choice between these depends

on the available reactive groups on the target molecule.

Amine-Reactive Labeling with Atto 425 NHS Ester
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Atto 425 NHS ester is designed to react with primary amines, such as the N-terminus of

proteins and the side chain of lysine residues.[7]

The key to successful NHS ester conjugation is maintaining a slightly alkaline pH (typically 8.2-

8.5).[7] At this pH, the primary amino groups are deprotonated and thus nucleophilic, allowing

them to efficiently attack the NHS ester, forming a stable amide bond. However, a pH that is too

high will lead to the hydrolysis of the NHS ester, rendering it non-reactive. Therefore, careful pH

control is paramount.[7]

Preparation

Reaction PurificationPrepare Protein Solution
(2-10 mg/mL in amine-free buffer)

Adjust pH to 8.3
(0.1 M Sodium Bicarbonate)

Mix Protein and Dye
(2-4 fold molar excess of dye)

Prepare Atto 425 NHS Ester
(in anhydrous DMF or DMSO)

Incubate
(30-60 min at RT, protected from light)

Purify Conjugate
(Gel filtration or dialysis)

Store Conjugate
(-20°C or -80°C, protected from light)

Click to download full resolution via product page

Caption: Workflow for labeling proteins with Atto 425 NHS ester.

Protein Preparation: Dissolve the protein to be labeled in an amine-free buffer (e.g., 10-20

mM PBS) at a concentration of 2-10 mg/mL.[7] Ensure that any buffers containing primary

amines, such as Tris or glycine, have been removed through dialysis.

pH Adjustment: Adjust the pH of the protein solution to 8.3 using 1 M sodium bicarbonate

buffer.[7]

Dye Preparation: Immediately before use, dissolve the Atto 425 NHS ester in anhydrous,

amine-free DMF or DMSO to a concentration of 2 mg/mL.

Reaction: Add a two- to four-fold molar excess of the reactive dye solution to the protein

solution while gently stirring.
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Incubation: Incubate the reaction for 30-60 minutes at room temperature, protected from

light.

Purification: Separate the labeled protein from the unreacted dye using gel filtration (e.g.,

Sephadex G-25) or extensive dialysis.[13]

Storage: Store the purified conjugate under the same conditions as the unlabeled protein,

typically at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[14]

Thiol-Reactive Labeling with Atto 425 Maleimide
Atto 425 maleimide is used for the specific labeling of thiol (sulfhydryl) groups, most commonly

found in cysteine residues of proteins.[2][15]

The maleimide group reacts specifically with deprotonated thiol groups. This reaction is most

efficient at a neutral to slightly acidic pH (7.0-7.5).[14][15] At this pH, the thiol groups are

sufficiently nucleophilic to react with the maleimide, while primary amines are protonated and

therefore unreactive. Higher pH values (above 8.0) should be avoided as they increase the rate

of maleimide hydrolysis, which deactivates the dye.[14][15] If the protein of interest has

disulfide bonds, these must first be reduced to free thiols using a reducing agent like DTT or

TCEP.[15]

Preparation

Reaction PurificationPrepare Protein Solution
(in buffer pH 7.0-7.5)

Reduce Disulfide Bonds (optional)
(e.g., with TCEP)

Mix Protein and Dye
(10-20 fold molar excess of dye)

Prepare Atto 425 Maleimide
(in anhydrous DMF or DMSO)

Incubate
(2 hours at RT or overnight at 4°C, protected from light)

Purify Conjugate
(Gel filtration)

Store Conjugate
(-20°C or -80°C, protected from light)

Click to download full resolution via product page

Caption: Workflow for labeling proteins with Atto 425 maleimide.
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Protein Preparation: Dissolve the protein in a suitable buffer at pH 7.0-7.5, such as PBS,

Tris, or HEPES.[14][15]

Reduction of Disulfide Bonds (if necessary): If the protein contains disulfide bonds, they must

be reduced to free thiols. This can be achieved by incubating with a 10-fold molar excess of

a reducing agent like TCEP.[15] If DTT is used, it must be removed by dialysis before adding

the reactive dye.[15]

Dye Preparation: Prepare a stock solution of Atto 425 maleimide in anhydrous DMSO or

DMF.

Reaction: Add a 10-20 molar excess of the maleimide reagent to the protein solution.[15]

Incubation: Allow the reaction to proceed for 2 hours at room temperature or overnight at

4°C, protected from light.[15]

Quenching (optional): The reaction can be stopped by adding an excess of a low molecular

weight thiol, such as glutathione or mercaptoethanol, to consume any unreacted maleimide.

[15]

Purification: Remove unreacted dye and byproducts by gel filtration.[13]

Storage: Store the labeled protein under appropriate conditions, typically frozen in aliquots.

[14]

Conclusion
Atto 425 stands out as a high-performance fluorophore with a compelling set of features. Its

exceptional brightness, photostability, and large Stokes shift make it an invaluable tool for a

wide array of fluorescence-based applications, from routine immunofluorescence to cutting-

edge super-resolution microscopy. By understanding its fundamental properties and adhering

to optimized labeling protocols, researchers can fully leverage the power of Atto 425 to

generate high-quality, reproducible data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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